Cas no 499770-89-7 (4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine)

4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine structure
499770-89-7 structure
Product Name:4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine
CAS No:499770-89-7
MF:C7H12BrN
MW:190.080881118774
MDL:MFCD05664678
CID:932991
PubChem ID:44668354
Update Time:2025-04-19

4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(BROMOMETHYL)-1-METHYL-1,2,3,6-TETRAHYDROPYRIDINE,97
    • 4-(bromomethyl)-1-methyl-3,6-dihydro-2H-pyridine
    • 4-(BROMOMETHYL)-1-METHYL-1,2,3,6-TETRAHYDROPYRIDINE,97%
    • 4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine
    • EN300-260019
    • AKOS006292444
    • 499770-89-7
    • DTXSID10660078
    • MDL: MFCD05664678
    • Inchi: 1S/C7H12BrN/c1-9-4-2-7(6-8)3-5-9/h2H,3-6H2,1H3
    • InChI Key: HFXFCEGAPQZGER-UHFFFAOYSA-N
    • SMILES: BrCC1=CCN(C)CC1

Computed Properties

  • Exact Mass: 189.01531g/mol
  • Monoisotopic Mass: 189.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 3.2Ų

4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine Security Information

  • Hazardous Material Identification: C
  • Risk Phrases:R34

4-(bromomethyl)-1-methyl-1,2,3,6-tetrahydropyridine Pricemore >>

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